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Compound of Interest

Compound Name: 4-(Phenylethynyl)benzaldehyde

Cat. No.: B1269893 Get Quote

An In-depth Technical Guide to 4-(Phenylethynyl)benzaldehyde

This technical guide provides a comprehensive overview of 4-(Phenylethynyl)benzaldehyde,

a synthetic aromatic compound with significant potential in research and drug development.

The document details its chemical and physical properties, synthesis protocols, and known

biological activities, offering valuable insights for researchers, scientists, and professionals in

the field of drug development.

Chemical and Physical Properties
4-(Phenylethynyl)benzaldehyde is a solid, air-sensitive compound at room temperature. Key

quantitative data regarding its properties are summarized in the table below for easy reference.
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Property Value Source(s)

Molecular Formula C15H10O [1][2][3][4][5]

Molecular Weight
206.24 g/mol (also cited as

206.25 g/mol )
[1][2][4]

CAS Number 57341-98-7 [2]

Appearance Solid

Storage Temperature

Room Temperature

(recommended in a cool, dark

place, <15°C)

Storage Conditions Store under inert gas [4]

Synthesis of 4-(Phenylethynyl)benzaldehyde
The synthesis of 4-(Phenylethynyl)benzaldehyde is commonly achieved through a

Sonogashira cross-coupling reaction. This reaction involves the coupling of a terminal alkyne

with an aryl halide, catalyzed by a palladium complex and a copper co-catalyst. A detailed

experimental protocol for a copper-free Sonogashira cross-coupling is provided below.

Experimental Protocol: Copper-Free Sonogashira Cross-
Coupling
This protocol is adapted from a general method for the synthesis of 4-
(phenylethynyl)benzaldehyde.[6]

Materials:

4-chlorobenzaldehyde

Phenylacetylene

Palladium catalyst (e.g., Pd catalyst with meta-terarylphosphine ligands)

Triethylamine (Et3N)
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Tetrahydrofuran (THF)

Ethyl acetate (EtOAc)

Celite

Silica gel for flash chromatography

Hexanes

Procedure:

To a sealable reaction tube equipped with a magnetic stir bar, add the palladium catalyst (1

mol%).

Add triethylamine (139 µL, 1 mmol), 4-chlorobenzaldehyde (70 mg, 0.5 mmol),

phenylacetylene (61.2 mg, 0.6 mmol), and THF (1 mL).

Crimp-seal the tube with a cap fitted with a Teflon-lined septum.

Heat the reaction mixture to 60 °C for 12 hours with vigorous stirring.

After the reaction is complete, cool the mixture to room temperature.

Dilute the mixture with ethyl acetate and filter through a pad of Celite.

Concentrate the filtrate in vacuo to obtain the crude product.

Purify the crude product by flash chromatography on silica gel using hexanes as the eluent

to yield 4-(phenylethynyl)benzaldehyde as a yellowish-brown solid.[6]
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Reactants:
4-chlorobenzaldehyde

Phenylacetylene

Catalyst:
Pd catalyst

Base:
Triethylamine

Solvent:
THF

Sealable Reaction Tube Heat to 60°C for 12h
with vigorous stirring

Work-up:
1. Cool to RT

2. Dilute with EtOAc
3. Filter through Celite

Purification:
Flash Chromatography
(Silica gel, Hexanes)

Product:
4-(Phenylethynyl)benzaldehyde

Click to download full resolution via product page

Sonogashira Coupling Workflow for 4-(Phenylethynyl)benzaldehyde Synthesis.

Biological Activity and Potential Applications
4-(Phenylethynyl)benzaldehyde has demonstrated cytotoxic effects on cancer cells,

suggesting its potential use in the treatment of leukemia and Hodgkin's lymphoma.[4] The

broader class of benzaldehyde derivatives has been shown to exhibit a wide range of biological

activities, including antimicrobial, insecticidal, antioxidant, and anti-inflammatory properties.[7]

[8]

Benzaldehyde itself is considered an environmentally safe compound due to its

biodegradability and is widely used as an antimicrobial and fungicide.[7] Studies have shown

that benzaldehyde can act as an insecticidal, antimicrobial, and antioxidant agent.[8][9]

Furthermore, it has been observed to modulate the activity of certain antibiotics, potentially

offering a strategy to combat antibiotic resistance.[10]

Proposed Mechanism of Action
While the specific signaling pathways for 4-(Phenylethynyl)benzaldehyde are not extensively

detailed in the provided search results, the mechanism of action for benzaldehyde and its

derivatives has been investigated. One proposed mechanism involves the modulation of

bacterial metabolism. For instance, benzaldehyde has been shown to decelerate the

tricarboxylic acid (TCA) cycle and inhibit the formation of bacterial flagella, thereby impairing

bacterial motility and respiration.[11] This disruption of key metabolic pathways could contribute

to its antimicrobial effects. The aldehyde group in such compounds is crucial as it can introduce
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electron-withdrawing effects, altering the molecule's reactivity and its interactions with

biological targets.[12]

Intracellular Targets

4-(Phenylethynyl)benzaldehyde

Bacterial Cell

TCA Cycle

InhibitsFlagella Formation

Inhibits

Bacterial Metabolism

Motility

Respiration

Antimicrobial Effect

Click to download full resolution via product page

Proposed Mechanism of Antimicrobial Action for Benzaldehyde Derivatives.

Conclusion
4-(Phenylethynyl)benzaldehyde is a compound of interest for its chemical properties and

potential biological applications, particularly in oncology and as an antimicrobial agent. The

well-established Sonogashira coupling provides a reliable method for its synthesis. Further
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research into its specific mechanisms of action and signaling pathways is warranted to fully

elucidate its therapeutic potential in drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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